(3r,5r,7r)-N-((1-(tetrahydrothiophen-3-yl)piperidin-4-yl)methyl)adamantane-1-carboxamide

• IUPAC Name: N-[[1-(thiolan-3-yl)piperidin-4-yl]methyl]adamantane-1-carboxamide
• InChI: InChI=1S/C21H34N2OS/c24-20(21-10-16-7-17(11-21)9-18(8-16)12-21)22-13-15-1-4-23(5-2-15)19-3-6-25-14-19/h15-19H,1-14H2,(H,22,24)
• InChI Key: DEYVCSYZCNQXBH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)C23CC4CC(C2)CC(C4)C3)C5CCSC5
• Molecular Formula: C21H34N2OS
• Molecular Weight: 362.6 g/mol

Description

(3r,5r,7r)-N-((1-(tetrahydrothiophen-3-yl)piperidin-4-yl)methyl)adamantane-1-carboxamide is a useful research compound. Its molecular formula is C21H34N2OS and its molecular weight is 362.58. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

Target of Action

The primary target of this compound is the Hypoxia-inducible factor 1 (HIF-1) . HIF-1 is a crucial transcription factor that targets a series of adaptation genes under hypoxic conditions . It is a heterodimeric protein composed of HIF-1α and HIF-1β subunits .

Mode of Action

The compound interacts with its target, HIF-1, by inducing the expression of the HIF-1α protein . This interaction results in changes at the molecular level, including the upregulation of downstream target genes such as p21 .

Biochemical Pathways

The activation of HIF-1α by the compound affects several biochemical pathways. HIF-1α promotes the transcription and expression of target genes to accelerate glycolysis in tumor cells and upregulates a variety of growth factors . This allows cancer cells to proliferate, differentiate, and adapt to a hypoxic microenvironment . On the other hand, HIF-1α overexpression in hypoxic cancer cells can inhibit cell division by inducing p21, p27, or p53 and promote apoptosis by inducing p53, Nip3, Noxa, or HGTD-P .

Result of Action

The compound’s action results in significant inhibitory bioactivity in HepG2 cells . It induces the expression of HIF-1α protein and the downstream target gene p21, and upregulates the expression of cleaved caspase-3 to promote tumor cell apoptosis .

Action Environment

The action of the compound is influenced by the environmental conditions, particularly the presence of hypoxia. The increase of HIF expression in a hypoxic environment around the tumor tissue can be beneficial to the formation of hepatic vessels, invasion, and metastasis, thereby promoting the development of tumors . Conversely, inducing HIF gene overexpression can promote the expression of apoptosis-related proteins such as Bax and Bad, while inhibiting the target gene TFDP3, in turn inhibiting tumor growth and development .